Cas no 772-31-6 (Cyclopropyl(4-fluorophenyl)methanone)

• Product Name: Cyclopropyl(4-fluorophenyl)methanone
• CAS No: 772-31-6
• MF: C₁₀H₉FO
• MW: 164.176266431808
• MDL: MFCD00013728
• CID: 39865
• PubChem ID: 69876
• Update Time: 2025-10-19

Cyclopropyl(4-fluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl(4-fluorophenyl)methanone
• (4-Fluorobenzoyl)cyclopropane
• Cyclopropyl 4-fluorophenyl ketone
• cyclopropyl-(4-fluorophenyl)methanone
• Ketone,cyclopropyl p-fluorophenyl (7CI,8CI)
• 4-Fluorophenyl cyclopropyl ketone
• Cyclopropyl p-fluorophenyl ketone
• NSC 70847
• p-Fluorophenyl cyclopropylketone
• Z361989374
• Cyclopropyl4-fluorophenylketone
• CS-0155404
• DTXSID50227947
• Cyclopropyl 4-fluorophenyl ketone, 98%
• cyclopropyl(4-fluorophenyl) methanone
• NS00042602
• cyclopropyl-(4-fluorophenyl)ketone
• AKOS000346342
• 772-31-6
• AS-50281
• NSC70847
• Cyclopropyl-4-fluorophenylmethanone
• NSC-70847
• A839010
• FT-0624296
• cyclopropyl (4-fluorophenyl) methanone
• O11714
• MFCD00013728
• p-fluorophenyl cyclopropyl ketone
• UNII-U8PH7N6MPJ
• SCHEMBL662115
• cyclopropyl (4-fluorophenyl)methanone
• SY061662
• Cyclopropyl(4-fluorophenyl)-methanone
• Methanone, cyclopropyl(4-fluorophenyl)-
• EINECS 212-247-3
• cyclopropyl 4-fluorophenylketone
• cyclopropyl-(4-fluorophenyl) methanone
• U8PH7N6MPJ
• EN300-35817
• XH1060
• DB-056190

• MDL： MFCD00013728
• Inchi： 1S/C10H9FO/c11-9-5-3-8(4-6-9)10(12)7-1-2-7/h3-7H,1-2H2
• InChI Key： MHKHJIJXMVHRAJ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(C1CC1)=O
• BRN： 2044844

Computed Properties

• Exact Mass: 164.06400
• Monoisotopic Mass: 164.063743
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.144
• Melting Point: -15 ºC
• Boiling Point: 119-120 ºC (13 mmHg)
• Flash Point: 100 ºC
• Refractive Index: 1.531-1.534
• Water Partition Coefficient: Not miscible with water.
• PSA: 17.07000
• LogP: 2.41840
• Solubility: Not determined

Cyclopropyl(4-fluorophenyl)methanone Security Information

• Signal Word：warning
• Hazard Statement： Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25
• HazardClass：IRRITANT
• Storage Condition：Store at recommended temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Cyclopropyl(4-fluorophenyl)methanone

Professional Introduction to Cyclopropyl(4-fluorophenyl)methanone (CAS No. 772-31-6)

Cyclopropyl(4-fluorophenyl)methanone, a compound with the chemical formula C₁₀H₉FO, is a significant molecule in the field of pharmaceutical chemistry and organic synthesis. This compound, identified by its unique CAS number CAS No. 772-31-6, has garnered attention due to its structural features and potential applications in medicinal chemistry. The presence of both a cyclopropyl group and a 4-fluorophenyl moiety makes it a versatile intermediate for the development of various bioactive molecules.

The cyclopropyl group is known for its stability and its ability to influence the electronic properties of adjacent functional groups, making it a valuable component in drug design. On the other hand, the 4-fluorophenyl ring introduces fluorine, an element that is widely used in pharmaceuticals to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The combination of these two structural elements in Cyclopropyl(4-fluorophenyl)methanone suggests a compound with potential therapeutic benefits.

In recent years, there has been a growing interest in the development of fluorinated compounds for their enhanced pharmacological profiles. Studies have shown that fluorine atoms can significantly alter the bioavailability and efficacy of drugs. For instance, fluoroaromatic compounds have been extensively explored for their antiviral, anti-inflammatory, and anticancer properties. The incorporation of fluorine into molecular structures has led to the discovery of several promising drug candidates that are currently in various stages of clinical development.

The synthesis of Cyclopropyl(4-fluorophenyl)methanone involves sophisticated organic reactions that highlight the expertise required in medicinal chemistry. One common synthetic route involves the Friedel-Crafts acylation of 4-fluorobenzene with cyclopropyl ketone precursors. This reaction typically requires careful control of reaction conditions to ensure high yield and purity. Advances in catalytic systems and green chemistry principles have also enabled more efficient and environmentally friendly synthetic methods.

Recent research has demonstrated the utility of Cyclopropyl(4-fluorophenyl)methanone as a building block for more complex molecules. For example, it has been used in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. The cyclopropyl group can serve as a hinge region or a binding anchor, while the fluorophenyl moiety can interact with biological targets through hydrophobic or electrostatic interactions. This flexibility makes it an attractive scaffold for drug discovery efforts.

The pharmacological potential of this compound has been explored in several preclinical studies. Researchers have investigated its interactions with various enzymes and receptors, aiming to identify new therapeutic applications. For instance, studies have suggested that derivatives of Cyclopropyl(4-fluorophenyl)methanone may exhibit inhibitory effects on certain kinases involved in cancer progression. Additionally, its structural features have been leveraged to develop compounds with improved central nervous system penetration, making it a candidate for treating neurological disorders.

The role of computational chemistry in understanding the behavior of Cyclopropyl(4-fluorophenyl)methanone cannot be overstated. Molecular modeling techniques have provided valuable insights into its binding modes and interactions with biological targets. These studies have not only helped in rationalizing experimental observations but also guided the design of more potent derivatives. By integrating experimental data with computational predictions, researchers can accelerate the drug discovery process significantly.

In conclusion, Cyclopropyl(4-fluorophenyl)methanone (CAS No. 772-31-6) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its fluorinated aromatic component enhances its pharmacological profile. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern drug development.